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Compound of Interest

Compound Name: Disperse orange 80

Cat. No.: B15138760 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the synthesis and purification

methodologies for Disperse Orange 80 (C.I. 11127), a single azo class dye. The guide details

the chemical properties, synthesis protocol, and various purification techniques relevant to this

compound, supported by structured data and process diagrams.

Introduction to Disperse Orange 80
Disperse Orange 80 is a disperse dye characterized by its red-light orange hue. As a member

of the single azo class of dyes, it is utilized in various industrial applications, particularly for

dyeing synthetic textile materials.[1] Its molecular structure and properties make it a subject of

interest for researchers in materials science and chemistry. Dyes like Disperse Orange 80 are

also valuable tools in biological research for observing cellular structures and tracking

biomolecules.[2]

Table 1: Physicochemical Properties of Disperse Orange 80
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Property Value Reference

C.I. Name Disperse Orange 80, 11127 [1]

CAS Registry Number 59948-51-5 [1]

Molecular Formula C₂₀H₂₀N₆O₃ [1]

Molecular Weight 392.41 g/mol [1]

Chemical Class Single Azo [1]

| Application | Dyeing of synthetic fibers |[1] |

Synthesis of Disperse Orange 80
The synthesis of Disperse Orange 80 is achieved through a well-established chemical

pathway for azo dyes: a diazotization reaction followed by an azo coupling reaction. The

primary manufacturing method involves the diazotization of 4-Nitrobenzenamine, which is then

coupled with the coupling agent, 3-[[2-(2-cyanoethoxy)ethyl]phenylamino]propanenitrile.[1]
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Step 2: Azo Coupling
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Caption: Synthesis workflow for Disperse Orange 80.

The following protocol is a generalized procedure based on standard methods for azo dye

synthesis.

Diazotization of 4-Nitrobenzenamine:

Dissolve a molar equivalent of 4-Nitrobenzenamine in a 2.5M hydrochloric acid solution.

Cool the resulting solution to 0-5°C in an ice bath with continuous stirring.

Slowly add a pre-cooled aqueous solution of sodium nitrite (1 molar equivalent) dropwise

to the 4-Nitrobenzenamine solution. Maintain the temperature below 5°C to ensure the

stability of the diazonium salt.

Continue stirring for 30 minutes after the addition is complete. The formation of the

diazonium salt can be confirmed by testing for the absence of nitrous acid using starch-

iodide paper.

Azo Coupling Reaction:

In a separate vessel, dissolve one molar equivalent of the coupling agent, 3-[[2-(2-

cyanoethoxy)ethyl]phenylamino]propanenitrile, in a suitable solvent (e.g., aqueous ethanol

or acetic acid).

Cool the coupling agent solution to 0-5°C.

Slowly add the previously prepared diazonium salt solution to the coupling agent solution

while maintaining the temperature below 5°C and ensuring vigorous stirring.

Adjust the pH of the reaction mixture to the optimal range for coupling (typically pH 4-5 for

this type of reaction) using a base like sodium acetate.

Continue stirring the mixture for 2-4 hours, allowing the coupling reaction to proceed to

completion. The precipitation of the crude Disperse Orange 80 dye should be observed.

Isolation of Crude Product:
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Collect the precipitated dye by filtration (e.g., using a Buchner funnel).

Wash the filter cake with cold water to remove excess acid and inorganic salts.

Dry the crude product in a vacuum oven at a moderate temperature (e.g., 60-70°C).

Purification of Disperse Orange 80
The crude Disperse Orange 80 obtained from synthesis contains impurities, including

unreacted starting materials, byproducts, and inorganic salts. Purification is essential to

achieve the desired color quality and fastness properties. Common purification methods for

disperse dyes include recrystallization, column chromatography, and adsorption techniques.
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Caption: General workflow for purification by recrystallization.

Solvent Selection: Choose a suitable solvent or solvent mixture in which the dye is sparingly

soluble at room temperature but highly soluble at an elevated temperature (e.g., toluene,

chlorobenzene, or dimethylformamide).

Dissolution: Place the crude Disperse Orange 80 in an Erlenmeyer flask and add the

selected solvent. Heat the mixture with stirring until the dye completely dissolves.
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Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove

them.

Crystallization: Allow the hot, saturated solution to cool slowly to room temperature, and then

in an ice bath to induce crystallization.

Isolation and Washing: Collect the purified crystals by vacuum filtration. Wash the crystals

with a small amount of cold, fresh solvent to remove any remaining soluble impurities.

Drying: Dry the purified Disperse Orange 80 crystals in a vacuum oven.

Table 2: Comparison of Purification Methods for Disperse Dyes

Method Principle Advantages Disadvantages

Recrystallization

Difference in
solubility of the
dye and impurities
in a solvent at
different
temperatures.

Simple, cost-
effective, and can
yield high-purity
product.

Requires a suitable
solvent; potential
for product loss.

Column

Chromatography

Separation based on

the differential

adsorption of

components to a

stationary phase.

High resolution and

separation efficiency.

Time-consuming,

requires larger

volumes of solvent,

more expensive.

Adsorption (e.g., with

Zeolites)

Removal of impurities

by adsorption onto a

high-surface-area

material.[3]

Effective for removing

specific impurities

from solutions; can be

eco-friendly.[3]

Adsorbent may not be

selective; potential for

product loss on the

adsorbent.

| Flocculation | Aggregation of colloidal impurities using a flocculant for easier removal by

filtration.[4] | Good for removing suspended or colloidal matter from large volumes. | Primarily

for clarifying solutions, not for separating closely related chemical species. |

Safety and Handling
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While specific toxicological data for Disperse Orange 80 is not detailed in the provided results,

data for other disperse orange dyes (e.g., Disperse Orange 1 and 3) indicate potential hazards.

Hazards: May cause skin, eye, and respiratory tract irritation.[5][6][7] Some disperse dyes

may cause skin sensitization or allergic reactions upon contact.[5][7][8] Fine dust can form

explosive mixtures with air.[5]

Personal Protective Equipment (PPE): Always handle the compound in a well-ventilated area

or a fume hood. Wear appropriate PPE, including:

Safety goggles or a face shield.

Chemical-resistant gloves (e.g., nitrile).

A lab coat.

Respiratory protection (e.g., a dust mask or respirator) if handling the powder outside a

fume hood.

Handling: Avoid generating dust.[6] Wash hands thoroughly after handling. Store in a cool,

dry place away from incompatible materials such as strong oxidizing agents.[8]

Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

Do not empty into drains.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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